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Compound of Interest

Compound Name: Sodium gold(III) sulfite

CAS No.: 67859-69-2

Cat. No.: B8464318 Get Quote

Part 1: Executive Summary & Chemical Identity
Compound: Sodium Gold(I) Sulfite (Sodium Dithiosulfatoaurate(I) analogue in coordination

geometry) Formula:

CAS: 19153-98-1 (Generic for Gold Sodium Sulfite)[1]

This guide details the synthesis and characterization of Sodium Gold(I) Sulfite, a critical

precursor for non-cyanide electroplating baths and a compound of historical significance in

chrysotherapy (rheumatoid arthritis treatment). Unlike the robust dicyanoaurate anion

, the disulfitoaurate complex is thermodynamically metastable and sensitive to pH excursions.
Successful synthesis requires strict adherence to a "Reverse Addition" protocol to manage the
reduction potential of Au(III) to Au(I) without "crashing out" metallic gold.

Part 2: Thermodynamics & Mechanistic Logic
To synthesize this compound, one must navigate a narrow thermodynamic corridor. You are

starting with Gold(III) (usually

) and reducing it to Gold(I).

The Critical Redox Challenge
Sulfite (
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) serves a dual role:

Reductant: Reduces

to

.

Ligand: Stabilizes the resulting

ion.

If the concentration of free sulfite is insufficient during the reduction phase, the

intermediate disproportionates into

and

(metallic gold), instantly ruining the batch. This manifests as the "Purple of Cassius"—a
colloidal gold suspension.

Reaction Mechanism:

Reduction:

Complexation:

Key Insight: The reduction generates protons (

). If the pH drops below 8.0, the sulfite ligand protonates to bisulfite (

), which binds gold poorly, triggering decomposition. Therefore, alkaline buffering is mandatory.

Part 3: Synthesis Protocol
Reagents & Equipment

Gold Source: Hydrogen Tetrachloroaurate (

) or dissolved pure gold (99.99%) in Aqua Regia (nitric acid removed).

Ligand/Reductant: Sodium Sulfite Anhydrous (
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), ACS Reagent Grade.

Buffer: Sodium Carbonate (

) or Sodium Hydroxide (

).

Stabilizer (Optional but Recommended): Ethylenediamine or 2,2'-bipyridine (for electroplating

applications).

The "Reverse Addition" Workflow
Standard addition (Sulfite into Gold) causes local excess of Gold, leading to metallic

precipitation. We use Reverse Addition (Gold into Sulfite).

Step 1: Preparation of the Sulfite Matrix
Dissolve

in deionized water (resistivity >10 M

).

Stoichiometry: Use a large molar excess. Recommended ratio is 4:1 to 6:1 (Sulfite:Gold).

Buffering: Add

to adjust pH to 9.5 – 10.0.

Temperature: Heat to 50°C.

Step 2: Preparation of Gold Solution
Dissolve

in a minimal volume of deionized water.

Concentration: Approx 0.5 M Au.

Step 3: The Critical Addition
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Slowly add the Gold Solution into the Sulfite Matrix under vigorous stirring.

Rate: Dropwise.

Observation: The yellow Au(III) solution should instantly decolorize upon hitting the sulfite

bath.

Self-Validating Check: If a purple or blue haze forms, stop. The alkalinity is too low or

addition is too fast.

Step 4: Digestion & Stabilization
Maintain stirring at 50°C for 30 minutes. The solution should be water-clear.

Note: If isolating crystals (rare, as it is usually used as a solution), add ethanol to precipitate

the salt, filter, and wash with ethanol.

Synthesis Logic Diagram (DOT)
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Figure 1: Synthesis workflow emphasizing the critical visual check point.

Part 4: Characterization & Validation
Visual & Chemical Stability

Pass Criteria: Solution is completely colorless and transparent.

Fail Criteria: Tyndall effect (scattering of laser light) indicates colloidal particles.
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Stability Test: Take a 5mL aliquot and lower pH to 4.0 using dilute HCl. It should rapidly turn

yellow (liberation of

) then purple (precipitation of Au). This confirms the complex was sulfite-dependent.

UV-Vis Spectroscopy
The spectrum of

is distinct from the starting material (

).

: Strong charge transfer bands at 226 nm and 312 nm.

: Features a Ligand-to-Metal Charge Transfer (LMCT) band in the deep UV (<200 nm) and is
transparent in the visible region.

Validation: Absence of absorption >400 nm confirms no metallic gold (plasmon resonance at

~520 nm).

Electrochemical Characterization (Cyclic Voltammetry)
For electroplating applications, the reduction potential is paramount.

Working Electrode: Platinum or Gold disk.

Reference: Ag/AgCl.

Scan: The reduction of

to

occurs at significantly more negative potentials (approx -0.7V vs Ag/AgCl) compared to free
gold ions, but less negative than cyanide complexes. This indicates a "moderately stable"
complex suitable for soft gold deposition.

Stability Logic Diagram
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Figure 2: Degradation pathway of the gold sulfite complex under acidic stress.

Part 5: Applications & Data Summary
Comparison: Sulfite vs. Cyanide Baths
Sodium Gold Sulfite is the primary alternative to Potassium Gold Cyanide (PGC) for safety-

critical environments (e.g., semiconductor fabs).
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Feature Sodium Gold Sulfite Bath
Potassium Gold Cyanide
Bath

Toxicity Low (Sulfite is GRAS*) Extreme (Cyanide)

pH Range Alkaline (8.5 – 10.0) Acidic to Alkaline (3.0 – 11.0)

Throwing Power Excellent (Micro-bumps) Good

Stability
Moderate (Sensitive to

pH/Oxidation)
High

Deposit Hardness Soft (40-90 Knoop) Hard (with Co/Ni additives)

Primary Use
Wafer Bumping, Medical

Devices
PCB Contacts, Jewelry

*GRAS: Generally Recognized As Safe

Storage Recommendations
Oxygen Exclusion: Sulfite oxidizes to sulfate (

), which is non-complexing. Store under inert gas (Argon/Nitrogen) or keep tightly sealed.

Light: Protect from strong UV, which can photo-reduce the gold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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